Cas no 347890-44-2 (Carbamic acid,N-(6-isothiocyanatohexyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-(6-isothiocyanatohexyl)-, 1,1-dimethylethyl ester
• CAS No: 347890-44-2
• MF: C₁₂H₂₂N₂O₂S
• MW: 258.380281925201
• CID: 302717
• PubChem ID: 4251458
• Update Time: 2025-04-19

Carbamic acid,N-(6-isothiocyanatohexyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(6-isothiocyanatohexyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(6-isothiocyanatohexyl)carbamate
• 15526_ALDRICH
• 15526_FLUKA
• AC1N5YGN
• AG-F-19384
• Carbamicacid, (6-isothiocyanatohexyl)-, 1,1-dimethylethyl ester (9CI)
• CTK4H3033
• N-Boc-6-isothiocyanatohexylamine
• tert-butyl 6-isothiocyanatohexylcarbamate
• DTXSID60401236
• Boc-6-isothiocyanatohexylamine
• 347890-44-2
• DB-278428

• Inchi： 1S/C12H22N2O2S/c1-12(2,3)16-11(15)14-9-7-5-4-6-8-13-10-17/h4-9H2,1-3H3,(H,14,15)
• InChI Key： CAUSWASKIFYIOV-UHFFFAOYSA-N
• SMILES： S=C=NCCCCCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.14036
• Monoisotopic Mass: 258.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.037 g/mL at 20 °C(lit.)
• Refractive Index: n20/D 1.499
• PSA: 50.69

Carbamic acid,N-(6-isothiocyanatohexyl)-, 1,1-dimethylethyl ester Security Information

• WGK Germany：3
• Hazard Category Code： 42
• Safety Instruction： 23-45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：42